Cas no 618099-03-9 (1-(4-Bromophenyl)-3-(3-nitrophenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-Bromophenyl)-3-(3-nitrophenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 618099-03-9
• MF: C₁₆H₁₀BrN₃O₃
• MW: 372.172902584076
• CID: 955375
• Update Time: 2023-08-02

1-(4-Bromophenyl)-3-(3-nitrophenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMOPHENYL)-3-(3-NITROPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
• 1-(4-Bromophenyl)-3-(3-nitrophenyl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C16H10BrN3O3/c17-13-4-6-14(7-5-13)19-9-12(10-21)16(18-19)11-2-1-3-15(8-11)20(22)23/h1-10H
• InChI Key： KWWOFRXJSZPMQM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C=O)C(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 437
• Topological Polar Surface Area: 80.7